Cas no 1803591-99-2 (methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride)

methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride structure
1803591-99-2 structure
Product Name:methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride
CAS No:1803591-99-2
MF:C10H11ClF3NO2
MW:269.648052453995
CID:4616866
PubChem ID:75481304
Update Time:2025-09-27

methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride
    • EN300-142359
    • 1803591-99-2
    • methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate;hydrochloride
    • methyl4-(1-amino-2,2,2-trifluoroethyl)benzoatehydrochloride
    • G67190
    • Inchi: 1S/C10H10F3NO2.ClH/c1-16-9(15)7-4-2-6(3-5-7)8(14)10(11,12)13;/h2-5,8H,14H2,1H3;1H
    • InChI Key: LDRZDPNCSRXYGJ-UHFFFAOYSA-N
    • SMILES: Cl.FC(C(C1C=CC(C(=O)OC)=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 269.0430408g/mol
  • Monoisotopic Mass: 269.0430408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

methyl 4-(1-amino-2,2,2-trifluoroethyl)benzoate hydrochloride Pricemore >>

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